Cas no 1353992-84-3 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1353992-84-3
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 2159773
• Update Time: 2025-05-22

[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(methyl)carbamate
• AM95076
• [(S)-1-(2-aminoethyl)pyrrolidin-2-ylmethyl]methylcarbamic acid tert-butyl ester
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C13H27N3O2/c1-13(2,3)18-12(17)15(4)10-11-6-5-8-16(11)9-7-14/h11H,5-10,14H2,1-4H3/t11-/m0/s1
• InChI Key： AOUZPYZIJKOOKE-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N(C)C[C@@H]1CCCN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 58.8

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

Comprehensive Guide to [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353992-84-3)

The compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1353992-84-3) is a specialized chiral intermediate widely used in pharmaceutical research and organic synthesis. This tert-butyl ester derivative features a unique pyrrolidine scaffold with an amino-ethyl side chain, making it valuable for drug discovery and medicinal chemistry applications. Its molecular structure combines a methyl-carbamic acid group protected by a tert-butyl moiety, offering stability during synthetic processes while allowing selective deprotection when needed.

Recent trends in pharmaceutical development have increased demand for chiral building blocks like [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester. Researchers frequently search for information about its synthesis route, purification methods, and application in peptide mimetics. The compound's stereochemical purity is particularly crucial for developing targeted therapies, as evidenced by growing interest in enantioselective synthesis techniques and asymmetric catalysis applications.

The physicochemical properties of CAS 1353992-84-3 make it suitable for various research applications. Its tert-butyl carbamate protection provides excellent stability against nucleophilic attack while maintaining compatibility with common organic solvents. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar aprotic solvents like DMF and DMSO, but limited solubility in water. These characteristics facilitate its use in multi-step synthetic sequences where intermediate stability is paramount.

In pharmaceutical applications, [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester serves as a key precursor for bioactive molecule development. Its structural features are particularly relevant for creating CNS-targeting compounds, as the pyrrolidine moiety often enhances blood-brain barrier penetration. Current research explores its potential in developing neuromodulators and receptor-specific ligands, addressing the growing need for treatments targeting neurological disorders.

The synthetic versatility of CAS 1353992-84-3 allows for numerous transformations. The tert-butyloxycarbonyl (Boc) group can be selectively removed under acidic conditions, revealing the free amine for subsequent coupling reactions. This property makes the compound invaluable for solid-phase peptide synthesis and combinatorial chemistry approaches. Researchers often inquire about optimal deprotection conditions and coupling efficiencies when using this building block.

Quality control aspects of [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester are frequently discussed in scientific forums. Analytical methods typically involve HPLC purity assessment, chiral chromatography for enantiomeric excess determination, and mass spectrometry for structural confirmation. The pharmaceutical industry emphasizes the importance of GMP-compliant synthesis for such intermediates, especially when intended for clinical trial material production.

Market dynamics for CAS 1353992-84-3 reflect broader trends in custom synthesis and pharmaceutical outsourcing. With increasing demand for chiral intermediates, suppliers are expanding their catalogs of enantiomerically pure compounds. Current discussions focus on scale-up challenges, cost-effective production methods, and green chemistry approaches to synthesize such specialized molecules.

Storage and handling recommendations for [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester emphasize protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including use of personal protective equipment and adequate ventilation during handling.

Future research directions involving CAS 1353992-84-3 may explore its incorporation into PROTAC molecules or other emerging therapeutic modalities. The compound's structural features position it as a valuable component in developing targeted protein degraders and bioconjugates, areas experiencing rapid growth in drug discovery pipelines.

For researchers working with [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester, understanding its stereochemical integrity throughout synthetic transformations remains crucial. Recent publications have highlighted improved analytical techniques for monitoring chiral stability and methods to prevent racemization during processing, addressing common concerns in asymmetric synthesis.